Cas no 1922697-92-4 (2-(dimethylamino)-2-(1-methyl-1H-pyrazol-3-yl)acetic acid)

• Product Name: 2-(dimethylamino)-2-(1-methyl-1H-pyrazol-3-yl)acetic acid
• CAS No: 1922697-92-4
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5104416
• Update Time: 2026-03-03

2-(dimethylamino)-2-(1-methyl-1H-pyrazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-acetic acid, α-(dimethylamino)-1-methyl-
• (dimethylamino)(1-methyl-1H-pyrazol-3-yl)acetic acid
• 2-(dimethylamino)-2-(1-methylpyrazol-3-yl)acetic acid
• 2-(Dimethylamino)-2-(1-methyl-1H-pyrazol-3-yl)acetic acid
• 2-(dimethylamino)-2-(1-methyl-1H-pyrazol-3-yl)acetic acid

• Inchi： 1S/C8H13N3O2/c1-10(2)7(8(12)13)6-4-5-11(3)9-6/h4-5,7H,1-3H3,(H,12,13)
• InChI Key： VUHOPSXHXVYCNZ-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CN(C)N=1)N(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• XLogP3: -2.4
• Topological Polar Surface Area: 58.4

Additional information on 2-(dimethylamino)-2-(1-methyl-1H-pyrazol-3-yl)acetic acid

Comprehensive Overview of 2-(dimethylamino)-2-(1-methyl-1H-pyrazol-3-yl)acetic acid (CAS No. 1922697-92-4): Properties, Applications, and Research Insights

2-(dimethylamino)-2-(1-methyl-1H-pyrazol-3-yl)acetic acid (CAS No. 1922697-92-4) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a pyrazole ring with a dimethylamino acetic acid moiety, offering versatile reactivity and potential applications. Its molecular formula, C₈H₁₃N₃O₂, reflects a balanced hydrophilicity-lipophilicity profile, making it a candidate for drug discovery and material science.

Recent trends in AI-driven drug design and green chemistry have amplified interest in compounds like 2-(dimethylamino)-2-(1-methyl-1H-pyrazol-3-yl)acetic acid. Researchers are exploring its role as a building block for heterocyclic derivatives, particularly in developing kinase inhibitors or biodegradable agrochemicals. The compound's hydrogen-bonding capacity and chiral center further enhance its utility in asymmetric synthesis.

From a synthetic perspective, 1922697-92-4 is often prepared via nucleophilic substitution or Pd-catalyzed coupling reactions. Its stability under physiological pH (5–8) and moderate solubility in polar solvents like DMSO or methanol make it suitable for high-throughput screening. Analytical characterization typically involves LC-MS (m/z 183.1 [M+H]⁺) and NMR (δ 2.3 ppm for N-CH₃).

In the context of precision medicine, this compound's structural analogs show promise as allosteric modulators for neurological targets. Computational studies using molecular docking suggest potential interactions with G-protein-coupled receptors (GPCRs), aligning with current searches for "next-generation neurotherapeutics". However, in vivo efficacy requires further ADMET optimization to address blood-brain barrier permeability.

Environmental considerations are equally critical. The pyrazole core in 2-(dimethylamino)-2-(1-methyl-1H-pyrazol-3-yl)acetic acid demonstrates lower ecotoxicity compared to traditional aryl halides, responding to industry demands for sustainable chemistry. Degradation studies indicate hydrolysis as the primary pathway, with half-lives >30 days in aqueous systems at 25°C.

For researchers querying "CAS 1922697-92-4 supplier" or "pyrazole acetic acid derivatives", it's noteworthy that this compound is typically available in >95% purity from specialty chemical providers. Storage recommendations include argon atmosphere at -20°C to prevent decarboxylation. Patent landscapes reveal its use in crop protection formulations (WO2021156471) and anticancer scaffolds (US20220169912).

Emerging applications in bioorthogonal chemistry leverage the compound's azide compatibility for click chemistry modifications. This aligns with the growing market for fluorescent probes and theranostic agents. Quality control protocols emphasize HPLC-UV analysis (λ_max 265 nm) and residual solvent monitoring per ICH Q3C guidelines.

The compound's structure-activity relationship (SAR) continues to be refined through QSAR modeling, particularly for metabolic stability enhancement. Recent publications highlight its derivatization into prodrug esters to improve oral bioavailability—a hot topic in pharmacokinetic optimization forums.

In material science, the zwitterionic nature of 2-(dimethylamino)-2-(1-methyl-1H-pyrazol-3-yl)acetic acid enables applications in polyelectrolyte complexes for drug delivery. Its thermal stability (decomposition >180°C) suits melt-processing methods, while FTIR spectra (1705 cm^-1 C=O stretch) assist in polymer compatibility studies.

Future research directions may explore its metal-chelating properties for catalysis or MRI contrast agents. With global searches increasing for "multifunctional pyrazole derivatives" (+38% YoY), this compound represents a strategic intersection of medicinal chemistry and advanced materials innovation.